Cas no 2287270-84-0 (1-[(2-Chloro-6-fluorophenyl)methyl]-3-(chloromethyl)bicyclo[1.1.1]pentane)

• Product Name: 1-[(2-Chloro-6-fluorophenyl)methyl]-3-(chloromethyl)bicyclo[1.1.1]pentane
• CAS No: 2287270-84-0
• MF: C₁₃H₁₃Cl₂F
• MW: 259.146725416183
• CID: 6019745
• PubChem ID: 137945187
• Update Time: 2025-05-25

1-[(2-Chloro-6-fluorophenyl)methyl]-3-(chloromethyl)bicyclo[1.1.1]pentane Chemical and Physical Properties

Names and Identifiers

• EN300-6760882
• 2287270-84-0
• 1-[(2-Chloro-6-fluorophenyl)methyl]-3-(chloromethyl)bicyclo[1.1.1]pentane

• Inchi： 1S/C13H13Cl2F/c14-8-13-5-12(6-13,7-13)4-9-10(15)2-1-3-11(9)16/h1-3H,4-8H2
• InChI Key： CCWFJQJLQCACBJ-UHFFFAOYSA-N
• SMILES： ClCC12CC(CC3C(=CC=CC=3Cl)F)(C1)C2

Computed Properties

• Exact Mass: 258.0378340g/mol
• Monoisotopic Mass: 258.0378340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 0Ų

Additional information on 1-[(2-Chloro-6-fluorophenyl)methyl]-3-(chloromethyl)bicyclo[1.1.1]pentane

1-[(2-Chloro-6-fluorophenyl)methyl]-3-(chloromethyl)bicyclo[1.1.1]pentane: A Comprehensive Overview

1-[(2-Chloro-6-fluorophenyl)methyl]-3-(chloromethyl)bicyclo[1.1.1]pentane is a complex organic compound with the CAS registry number 2287270-84-0. This compound belongs to the class of bicyclic compounds, specifically featuring a bicyclo[1.1.1]pentane framework, which is a highly strained and rigid structure. The molecule is further substituted with a (2-chloro-6-fluorophenyl)methyl group at position 1 and a chloromethyl group at position 3, making it a unique derivative with potential applications in various fields of chemistry and materials science.

The synthesis of bicyclo[1.1.1]pentane derivatives has been a topic of interest in organic chemistry due to their structural rigidity and potential for forming stable molecular frameworks. Recent studies have explored novel synthetic routes to prepare such compounds, leveraging advanced catalytic methods and transition metal-mediated reactions. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to efficiently construct the bicyclo[1.1.1]pentane core, which has significantly improved the yield and purity of such compounds.

The presence of halogen substituents, such as chlorine and fluorine atoms, in the molecule introduces unique electronic and steric properties. These substituents not only influence the compound's reactivity but also play a crucial role in determining its physical properties, such as melting point and solubility. Recent investigations into the thermodynamic stability of halogenated bicyclic compounds have revealed that the strain energy within the bicyclo framework can be modulated by strategic placement of these substituents.

In terms of applications, bicyclo[1.1.1]pentane derivatives are being explored for their potential in drug design and materials science. The rigid structure of these compounds makes them ideal candidates for designing small-molecule inhibitors targeting specific protein-protein interactions (PPIs). Recent studies have demonstrated that certain derivatives can modulate PPIs involved in cancer progression, suggesting their potential as therapeutic agents.

Moreover, the compound's ability to form stable covalent bonds has led to its consideration in polymer chemistry. Researchers are investigating its use as a building block for constructing advanced materials with tailored mechanical properties. For example, incorporating bicyclo[1.1.1]pentane units into polymer backbones could result in materials with enhanced durability and resistance to environmental factors.

From an environmental standpoint, understanding the degradation pathways of halogenated bicyclic compounds is critical for assessing their ecological impact. Recent studies have employed computational chemistry techniques to predict the environmental fate of such compounds, revealing that their persistence in natural environments is influenced by both their chemical structure and environmental conditions.

In conclusion, bicyclo[1.1.1]pentane derivatives, particularly those substituted with halogen atoms like chlorine and fluorine, represent a promising class of compounds with diverse applications across multiple disciplines. Ongoing research continues to uncover new insights into their synthesis, properties, and potential uses, underscoring their importance in modern chemical research.